Cas no 327104-75-6 (3-oxo-2-(quinolin-2-yl)propanenitrile)

• Product Name: 3-oxo-2-(quinolin-2-yl)propanenitrile
• CAS No: 327104-75-6
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD02708845
• CID: 5455955
• PubChem ID: 3438094
• Update Time: 2025-05-21

3-oxo-2-(quinolin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• α-Formyl-2-quinolineacetonitrile
• 3-oxo-2-(quinolin-2-yl)propanenitrile

• MDL： MFCD02708845
• Inchi： 1S/C12H8N2O/c13-7-10(8-15)12-6-5-9-3-1-2-4-11(9)14-12/h1-6,8,10H
• InChI Key： ANPAGXDLDPAMBS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(C=O)C#N

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 349.7±32.0 °C(Predicted)
• pka: 8.18±0.61(Predicted)

Additional information on 3-oxo-2-(quinolin-2-yl)propanenitrile

Comprehensive Overview of 3-oxo-2-(quinolin-2-yl)propanenitrile (CAS No. 327104-75-6)

3-oxo-2-(quinolin-2-yl)propanenitrile (CAS No. 327104-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a quinoline backbone coupled with a propanenitrile moiety, exhibits unique chemical properties that make it valuable in synthetic chemistry and drug development. Researchers frequently search for "3-oxo-2-(quinolin-2-yl)propanenitrile synthesis" or "327104-75-6 applications," highlighting its relevance in modern scientific inquiries.

The molecular structure of 3-oxo-2-(quinolin-2-yl)propanenitrile combines the aromatic characteristics of quinoline with the reactive cyano and keto functional groups. This combination enables diverse reactivity, making it a versatile intermediate in organic synthesis. Common search queries like "quinoline derivatives in medicine" or "nitrile-containing compounds uses" reflect the growing interest in such hybrid molecules for therapeutic applications.

In pharmaceutical research, 3-oxo-2-(quinolin-2-yl)propanenitrile is explored for its potential as a building block in drug design. The quinoline scaffold is known for its biological activity, appearing in antimalarial and anticancer agents. Meanwhile, the propanenitrile segment offers opportunities for further functionalization, addressing popular search terms such as "drug discovery with nitrile compounds." Its CAS No. 327104-75-6 is often referenced in patent literature, underscoring its industrial importance.

Beyond medicine, this compound finds utility in material science, particularly in the development of organic semiconductors and fluorescent probes. Researchers investigating "quinoline-based materials" or "nitrile-functionalized polymers" may encounter 327104-75-6 as a key intermediate. Its electronic properties, derived from the conjugated quinoline system, make it suitable for optoelectronic applications—a trending topic in green technology discussions.

The synthesis of 3-oxo-2-(quinolin-2-yl)propanenitrile typically involves condensation reactions between quinoline-2-carbaldehyde and cyanoacetone, a process frequently queried as "how to prepare 3-oxo-2-(quinolin-2-yl)propanenitrile." Optimizing this route is crucial for industrial-scale production, aligning with searches for "cost-effective heterocyclic synthesis." Analytical techniques like NMR and HPLC are essential for verifying its purity, addressing quality control concerns in chemical manufacturing.

Environmental and safety profiles of 327104-75-6 are another area of interest, with queries such as "biodegradability of nitrile compounds" gaining traction. While not classified as hazardous, proper handling protocols should be followed, consistent with industry standards for laboratory chemicals. This aligns with global trends toward sustainable chemistry practices.

Market analyses reveal growing demand for quinoline derivatives, driven by pharmaceutical innovations and advanced material needs. The compound 3-oxo-2-(quinolin-2-yl)propanenitrile sits at this intersection, making its CAS No. 327104-75-6 increasingly prominent in commercial databases. Searches for "suppliers of 327104-75-6" or "quinoline intermediate pricing" reflect its economic significance.

In conclusion, 3-oxo-2-(quinolin-2-yl)propanenitrile (CAS No. 327104-75-6) represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural features—the quinoline core and nitrile functionality—answer pressing questions in "heterocyclic compound applications" and "functional group compatibility." As research progresses, this molecule will likely feature more prominently in scientific literature and industrial workflows.